Cas no 2169612-24-0 (3-(1-{(tert-butoxy)carbonylamino}ethyl)-1H-1,2,4-triazole-5-carboxylic acid)

• Product Name: 3-(1-{(tert-butoxy)carbonylamino}ethyl)-1H-1,2,4-triazole-5-carboxylic acid
• CAS No: 2169612-24-0
• MF: C₁₀H₁₆N₄O₄
• MW: 256.258441925049
• CID: 6289286
• PubChem ID: 165730593
• Update Time: 2025-05-19

3-(1-{(tert-butoxy)carbonylamino}ethyl)-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{(tert-butoxy)carbonylamino}ethyl)-1H-1,2,4-triazole-5-carboxylic acid
• EN300-1071340
• 2169612-24-0
• 3-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1H-1,2,4-triazole-5-carboxylic acid

• Inchi： 1S/C10H16N4O4/c1-5(11-9(17)18-10(2,3)4)6-12-7(8(15)16)14-13-6/h5H,1-4H3,(H,11,17)(H,15,16)(H,12,13,14)
• InChI Key： NNIOEOXXWPNVIO-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C1=NC(C(=O)O)=NN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.11715500g/mol
• Monoisotopic Mass: 256.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 117Ų

Additional information on 3-(1-{(tert-butoxy)carbonylamino}ethyl)-1H-1,2,4-triazole-5-carboxylic acid

3-(1-{(tert-butoxy)carbonylamino}ethyl)-1H-1,2,4-triazole-5-carboxylic acid: A Comprehensive Overview

The compound 3-(1-{(tert-butoxy)carbonylamino}ethyl)-1H-1,2,4-triazole-5-carboxylic acid, identified by the CAS number 2169612-24-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of triazole carboxylic acids, which have garnered considerable attention due to their versatile applications in drug design and development. The structure of this compound is characterized by a triazole ring system with a carboxylic acid group at position 5 and a substituted ethyl group at position 3. The substituent on the ethyl group includes a tert-butoxy carbonyl (Boc) group attached to an amino group, making it a protected amine derivative.

Recent studies have highlighted the potential of triazole carboxylic acids as scaffolds for developing bioactive molecules. The presence of the triazole ring imparts unique electronic and steric properties, which are advantageous in modulating the biological activity of the compound. The Boc group, commonly used as a protecting group in peptide synthesis, adds functional versatility to the molecule. This makes it an ideal candidate for exploring its role in various biochemical pathways and its potential as a therapeutic agent.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to enhance the efficiency and yield of such reactions. Researchers have also explored the use of catalytic systems to improve the stereochemical control during the formation of the triazole ring, which is crucial for ensuring high purity and biological activity.

The biological evaluation of this compound has revealed promising results in several areas. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The triazole moiety has been shown to interact with key residues in enzyme active sites, suggesting its role as a lead compound for anti-inflammatory drug development. Additionally, computational modeling studies have provided insights into its binding affinity and selectivity profiles, further supporting its therapeutic potential.

Recent advancements in medicinal chemistry have also focused on modifying the substituents on the ethyl group to optimize pharmacokinetic properties. For example, replacing the Boc group with other protecting groups or functionalizing it with bioisosteric replacements has been explored to improve solubility and bioavailability. These modifications are expected to enhance the compound's performance in preclinical models and pave the way for its translation into clinical trials.

In conclusion, 3-(1-{(tert-butoxy)carbonylamino}ethyl)-1H-1,2,4-triazole-5-carboxylic acid represents a valuable addition to the arsenal of chemical entities being investigated for their therapeutic potential. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a promising candidate for future drug discovery efforts.